Cas no 1266827-08-0 (4-(3-chloro-4-hydroxyphenyl)butan-2-one)

• Product Name: 4-(3-chloro-4-hydroxyphenyl)butan-2-one
• CAS No: 1266827-08-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6329024
• PubChem ID: 82184695
• Update Time: 2025-06-14

4-(3-chloro-4-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-hydroxyphenyl)butan-2-one
• EN300-1982816
• SCHEMBL22209184
• 1266827-08-0

• Inchi： 1S/C10H11ClO2/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h4-6,13H,2-3H2,1H3
• InChI Key： YTUGWCNLGZNXDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(C)=O)O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(3-chloro-4-hydroxyphenyl)butan-2-one

Recent Advances in the Study of 4-(3-chloro-4-hydroxyphenyl)butan-2-one (CAS: 1266827-08-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-chloro-4-hydroxyphenyl)butan-2-one (CAS: 1266827-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of investigation has been the synthesis and structural modification of 4-(3-chloro-4-hydroxyphenyl)butan-2-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the synthesized compound. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological studies have revealed that 4-(3-chloro-4-hydroxyphenyl)butan-2-one exhibits significant bioactivity, particularly in the context of anti-inflammatory and anticancer applications. In vitro assays have demonstrated its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutic agents targeting these pathways.

In addition to its anti-inflammatory and anticancer properties, recent research has explored the potential of 4-(3-chloro-4-hydroxyphenyl)butan-2-one in neurodegenerative diseases. Preliminary studies indicate that the compound may have neuroprotective effects, possibly through its interaction with oxidative stress and apoptosis-related mechanisms. While these findings are promising, further in vivo studies are needed to validate these effects and assess the compound's safety profile.

The pharmacokinetic properties of 4-(3-chloro-4-hydroxyphenyl)butan-2-one have also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its bioavailability and potential for clinical use. These studies have highlighted the need for formulation optimization to enhance the compound's stability and delivery efficiency.

In conclusion, 4-(3-chloro-4-hydroxyphenyl)butan-2-one (CAS: 1266827-08-0) represents a promising candidate for further development in the pharmaceutical industry. Its diverse pharmacological activities, combined with advances in synthesis and characterization, make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacokinetic properties, and conducting preclinical trials to assess its therapeutic potential. The continued exploration of this compound could lead to the development of novel treatments for a range of diseases, including cancer, inflammation, and neurodegenerative disorders.